molecular formula C8H15NO4 B8329104 Tert-butyl (oxiran-2-ylmethoxy)carbamate

Tert-butyl (oxiran-2-ylmethoxy)carbamate

Cat. No.: B8329104
M. Wt: 189.21 g/mol
InChI Key: DAMKFVJWGDIGGQ-UHFFFAOYSA-N
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Description

Tert-butyl (oxiran-2-ylmethoxy)carbamate is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H15NO4

Molecular Weight

189.21 g/mol

IUPAC Name

tert-butyl N-(oxiran-2-ylmethoxy)carbamate

InChI

InChI=1S/C8H15NO4/c1-8(2,3)13-7(10)9-12-5-6-4-11-6/h6H,4-5H2,1-3H3,(H,9,10)

InChI Key

DAMKFVJWGDIGGQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NOCC1CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to (16-1) described in Reference Example 16, 659 mg (3.80 mmol) of tert-butyl N-(allyloxy)carbamate prepared from tert-butyl N-hydroxycarbamate, sodium hydride and allyl bromide was dissolved in 10 ml of dichloromethane, and the thus prepared solution was mixed with 886 mg (4.67 mmol) of m-chloroperbenzoic acid and stirred at room temperature for 24 hours. The reaction solution was filtered, mixed with a 1N sodium hydroxide aqueous solution and extracted with chloroform. The chloroform layer was washed with saturated brine and dried with anhydrous sodium sulfate, and then the solvent was evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=4/1) to obtain 447 mg (yield, 62%) of tert-butyl N-(2,3-epoxypropoxy)carbamate.
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